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Compound of Interest

Compound Name:
2-Amino-5-bromophenol

hydrochloride

Cat. No.: B1505894 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-5-bromophenol
Hydrochloride

This guide provides comprehensive safety and handling information for 2-Amino-5-
bromophenol hydrochloride, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identification and Physical Properties
2-Amino-5-bromophenol hydrochloride is the hydrochloride salt of 2-Amino-5-bromophenol.

While specific data for the hydrochloride salt is limited, the properties of the parent compound,

2-Amino-5-bromophenol, are presented below. The hydrochloride salt is expected to have

higher water solubility and a different melting point.
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Property Value Source

CAS Number
38191-34-3 (for 2-Amino-5-

bromophenol)
[1][2][3][4][5]

Molecular Formula
C6H6BrNO (for 2-Amino-5-

bromophenol)
[2][3][5][6]

Molecular Weight
188.02 g/mol (for 2-Amino-5-

bromophenol)
[1][2][5]

Appearance
White to off-white or light

yellow solid/crystalline powder
[3][5]

Melting Point 146-147 °C [5]

Boiling Point 265 °C at 760 mmHg [5]

Flash Point 114.1 ± 23.2 °C [5]

Density 1.8 ± 0.1 g/cm³ [5]

Solubility Sparingly soluble in water [3]

Hazard Identification and Classification
This chemical is considered hazardous. The GHS classification for 2-Amino-5-bromophenol is

as follows:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[6]

Skin irritation Category 2
H315: Causes skin irritation.[4]

[5][6][7]

Eye irritation Category 2
H319: Causes serious eye

irritation.[4][5][6][7]

Specific target organ toxicity —

single exposure (Respiratory

system)

Category 3
H335: May cause respiratory

irritation.[4][5][6][7]

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Signal Word: Warning[1][2][4][5]

Hazard Pictograms:

GHS07 (Exclamation Mark)[1]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.

Handling:

Handle in a well-ventilated place.[5]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[5][8][9][10]

Avoid contact with skin and eyes.[5][9][10]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][8][9][10]

Do not eat, drink, or smoke when using this product.[8][9][10]
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Wash hands and any exposed skin thoroughly after handling.[5][8][9][10]

Use non-sparking tools and take precautionary measures against static discharge.[7][11]

Storage:

Store in a cool, dry, and well-ventilated place.[3][5][7]

Keep container tightly closed.[5][7][8][11]

Store locked up.[5][7]

Keep in the dark and under an inert atmosphere.[2]

Incompatible materials include strong oxidizing agents, acid anhydrides, and acid chlorides.

[8][10][11]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when working with this compound.

PPE Type Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's 29 CFR 1910.133 or

European Standard EN166.[8][10][11][12]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[8][10][11][12] Thicker

gloves may be necessary where there is a risk

of abrasion or puncture.[9]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[8][10][11][12]

First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Instructions

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.[8] Rinse

mouth.[7][8] Do NOT induce vomiting.[13] If the

person is conscious and not convulsing, giving a

glass of milk, beaten egg whites, or an activated

charcoal slurry may be advised by a medical

professional.[13]

Skin Contact

Take off immediately all contaminated clothing.

[7] Wash off immediately with plenty of soap and

water for at least 15 minutes.[8] If skin irritation

occurs, get medical advice/attention.[7] Wash

contaminated clothing before reuse.[7][8]

Eye Contact

Rinse cautiously with water for several minutes.

[7][8] Remove contact lenses, if present and

easy to do.[7][8] Continue rinsing for at least 15

minutes.[8] If eye irritation persists, get medical

advice/attention.[7][8]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[7][9][10] If not

breathing, give artificial respiration.[8][10] If you

feel unwell, call a POISON CENTER or

doctor/physician.[7][10][11]

Accidental Release Measures
In case of a spill, follow these procedures:

Ensure adequate ventilation and remove all sources of ignition.[11]

Evacuate personnel from the danger area.[7]

Avoid breathing dust and prevent contact with skin and eyes.[9]
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Use dry clean-up procedures; avoid generating dust.[9]

Sweep up or vacuum the spilled material and shovel it into suitable, closed containers for

disposal.[8][9][12]

Do not let the product enter drains or surface water.[7][8][11]

Toxicological Information
The toxicological properties of 2-Amino-5-bromophenol hydrochloride have not been fully

investigated.[8] It is known to be harmful if swallowed, causes skin and eye irritation, and may

cause respiratory irritation.[4][5] No information is available regarding its carcinogenicity.[8]

Experimental Protocols
Detailed experimental protocols for this specific compound are not readily available in the

public domain. However, standardized methodologies, such as those established by the OECD

(Organisation for Economic Co-operation and Development) Guidelines for the Testing of

Chemicals, are typically used to assess the hazards identified. Below are generalized protocols

relevant to the known hazards of this compound.

a) Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure with a limited number of animals (typically female rats) per

step. The substance is administered orally at one of the defined dose levels (e.g., 5, 50, 300,

2000 mg/kg body weight). The outcome of the test (mortality or evident toxicity) at one dose

level determines the next step.

Procedure:

Animals are fasted prior to dosing.

The substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.
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A post-mortem examination of major organs is performed on all animals.

Data Analysis: The results allow for the classification of the substance into a specific GHS

toxicity category.

b) Skin Irritation/Corrosion - OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to the skin of a single experimental animal (typically an

albino rabbit) in a stepwise manner.

Procedure:

A small area of the animal's back is clipped free of fur.

A measured amount of the test substance (0.5 g or 0.5 mL) is applied to a small area of

skin under a gauze patch.

The patch is left in place for a defined period (e.g., 4 hours).

After exposure, the patch is removed, and the skin is cleaned.

The skin is observed and graded for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Data Analysis: The mean scores for erythema and edema are calculated to determine the

irritation potential and classify the substance according to GHS criteria.

c) Eye Irritation/Corrosion - OECD Test Guideline 405 (Acute Eye Irritation/Corrosion)

Objective: To determine the potential of a substance to cause eye irritation or serious eye

damage.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an experimental animal (typically an albino rabbit). The other eye remains untreated and

serves as a control.
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Procedure:

A measured amount of the substance (0.1 g or 0.1 mL) is instilled into the eye.

The eye is observed and scored for effects on the cornea, iris, and conjunctiva at specific

intervals (e.g., 1, 24, 48, and 72 hours) after application.

Data Analysis: The scores are used to classify the substance based on the severity and

reversibility of the eye effects observed.
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Caption: General workflow for chemical safety assessment and management.
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Caption: First aid decision tree based on the route of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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